N-[(R)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-acetamide

Specification

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: N-[(3R)-1-(2-hydroxyethyl)piperidin-3-yl]acetamide
• Standard InChI: InChI=1S/C9H18N2O2/c1-8(13)10-9-3-2-4-11(7-9)5-6-12/h9,12H,2-7H2,1H3,(H,10,13)/t9-/m1/s1
• Standard InChI Key: NPYGWXLSQFIGIG-SECBINFHSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1CCCN(C1)CCO
• SMILES: CC(=O)NC1CCCN(C1)CCO
• Canonical SMILES: CC(=O)NC1CCCN(C1)CCO

Introduction

N-[(R)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-acetamide is a complex organic compound belonging to the class of amides. It features a piperidine ring with a hydroxyethyl substituent, contributing to its unique chemical properties. This compound is recognized for its potential applications in medicinal chemistry, particularly in the development of therapeutic agents.

Synthesis and Reactions

The synthesis of N-[(R)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-acetamide typically involves multi-step organic synthesis techniques. Common reagents include acetic anhydride for acetylation, and various solvents such as tetrahydrofuran or dimethylformamide may be used to facilitate reactions.

Synthesis Steps

• Starting Materials: Piperidine derivatives with appropriate substituents.

• Reaction Conditions: Careful control of temperature and solvent choice is crucial for optimizing yield and purity.

• Reagents: Acetic anhydride, alkylating agents.

Applications and Research Findings

N-[(R)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-acetamide is a valuable candidate for further research in pharmacology and medicinal chemistry. Its unique structure positions it as a potential therapeutic agent, with applications in developing new drugs.

Mechanism of Action

• Biological Targets: This compound may interact with specific receptors or enzymes, modulating their activity and leading to various biological effects.

• Potential Biological Effects: Analgesia, antimicrobial activity, among others.

Research Implications

• Pharmacological Studies: Further studies are needed to fully explore its pharmacological properties and potential therapeutic applications.

• Structure-Activity Relationship: Understanding how structural modifications affect biological activity is crucial for optimizing its therapeutic potential.